N-(4,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetamide

• IUPAC Name: N-(4,7-dimethyl-2-oxo-1,3-dihydroindol-3-yl)acetamide
• InChI: InChI=1S/C12H14N2O2/c1-6-4-5-7(2)10-9(6)11(12(16)14-10)13-8(3)15/h4-5,11H,1-3H3,(H,13,15)(H,14,16)
• InChI Key: ZZHHMDIIQWRWEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(C(=O)NC2=C(C=C1)C)NC(=O)C
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions, starting from specific precursors and employing various reagents to introduce or modify functional groups, leading to the desired compound. Techniques such as NMR, IR, and X-ray diffraction are commonly used for characterization and structure confirmation (Zhang et al., 2016).

Molecular Structure Analysis

The molecular structure of related compounds has been determined using single-crystal X-ray diffraction, revealing specific orientations of functional groups and intramolecular hydrogen bonding that contribute to the compound's stability and reactivity. The planarity of the ring systems and conjugation with adjacent groups are notable features (Helliwell et al., 2011).

Chemical Reactions and Properties

Chemical reactions involving N-(4,7-dimethyl-2-oxo-2,3-dihydro-1H-indol-3-yl)acetamide likely involve nucleophilic addition or substitution at the acetamide moiety, as well as reactions facilitated by the indole nitrogen. Properties such as reactivity towards specific reagents, stability under various conditions, and potential to form derivatives are explored through experimental and theoretical studies.

Physical Properties Analysis

Physical properties, including melting point, solubility in different solvents, and crystalline structure, are crucial for understanding the compound's behavior in various environments. These properties are determined through experimental methods, contributing to the compound's handling and application in further chemical reactions (Gautam et al., 2013).

Chemical Properties Analysis

The chemical properties, such as acidity (pKa values), electrophilicity, and nucleophilicity of the compound, are characterized through spectroscopic studies and theoretical calculations. These properties are pivotal for predicting the compound's behavior in chemical syntheses and its interactions with biological molecules (Duran & Canbaz, 2013).